2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic acid, 95%

• IUPAC Name: 2-oxo-5-[4-(trifluoromethoxy)phenyl]-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H8F3NO4/c14-13(15,16)21-9-3-1-7(2-4-9)8-5-10(12(19)20)11(18)17-6-8/h1-6H,(H,17,18)(H,19,20)
• InChI Key: DLNPXPCVFVCQKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CNC(=O)C(=C2)C(=O)O)OC(F)(F)F
• Molecular Formula: C13H8F3NO4
• DSSTOX Substance ID: DTXSID60688247
• Molecular Weight: 299.20 g/mol
• CAS RN: 1261740-19-5

Description

2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic acid, 95% (2H5-4TFMPA) is a synthetic chemical compound belonging to the class of organic compounds known as hydroxy acids. It is a derivative of nicotinic acid, an important biological molecule found in many living organisms. 2H5-4TFMPA is a white, odorless solid with a melting point of 150°C and a boiling point of 191°C. It is insoluble in water, but soluble in organic solvents.

Scientific Research Applications

2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic acid, 95% has been used in a wide range of scientific research applications, including as a substrate for drug metabolism studies, as a ligand for binding studies, and as a probe for studying enzyme activity. It has also been used to study the binding of drugs to proteins, as well as to study the structure and function of proteins.

Mechanism of Action

2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic acid, 95% acts as an inhibitor of enzymes involved in the metabolism of drugs and other molecules. It binds to the active site of the enzyme, blocking the binding of the substrate and preventing the enzyme from catalyzing its reaction.
Biochemical and Physiological Effects
2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic acid, 95% has been used to study the effects of drug metabolism on the body. It has been found to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other molecules. Inhibition of these enzymes can lead to an increase in drug concentrations in the body, which can lead to adverse effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic acid, 95% in laboratory experiments is its high purity (95%). It is also relatively stable, and has a wide range of solubility in organic solvents. However, it is insoluble in water, which can limit its use in certain experiments. Additionally, it is not very soluble in aqueous buffers, which can limit its use in biological systems.

Future Directions

The potential future applications of 2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic acid, 95% include its use as a substrate for drug metabolism studies, as a ligand for binding studies, and as a probe for studying enzyme activity. It can also be used to study the structure and function of proteins, as well as to study the effects of drug metabolism on the body. Additionally, it can be used to study the binding of drugs to proteins, as well as to study the effects of drug metabolism on the body.

Synthesis Methods

2-Hydroxy-5-(4-trifluoromethoxyphenyl)nicotinic acid, 95% can be synthesized by the reaction of 4-trifluoromethoxyphenol and nicotinic acid in the presence of an acid catalyst. The reaction is carried out in an inert atmosphere, such as nitrogen, and the product is isolated by filtration.